N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(methylthio)benzamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C20H23FN2OS/c1-25-19-11-5-3-9-17(19)20(24)22-16-8-6-12-23(14-16)13-15-7-2-4-10-18(15)21/h2-5,7,9-11,16H,6,8,12-14H2,1H3,(H,22,24)
• InChI Key: POXYDAWPGUWLPZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C20H23FN2OS
• Molecular Weight: 358.5 g/mol

Description

“N-[1-(2-fluorobenzyl)-3-piperidinyl]-2-(methylthio)benzamide” is a complex organic compound. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The compound also contains a fluorobenzyl group and a methylthio group attached to a benzamide moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through nucleophilic substitution reactions. The fluorobenzyl group could potentially be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a benzamide moiety, and the fluorobenzyl and methylthio substituents.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For instance, the benzylic position is particularly reactive and could undergo reactions such as free radical bromination or nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the fluorine atom and the piperidine ring could influence properties such as polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain a piperidine ring work by interacting with receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its specific structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. This could include investigating its potential use as a pharmaceutical or studying its reactivity to develop new synthetic methods.